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Abstract

N-Nitrosofolic acid, a nitrosamine derivative of folic acid, has garnered significant attention as a
potential impurity in pharmaceutical preparations and supplements. This technical guide
provides a comprehensive overview of the synthesis, characterization, and known biological
activities of N-Nitrosofolic acid. Detailed methodologies for its formation and analytical
characterization, primarily through liquid chromatography-tandem mass spectrometry (LC-
MS/MS), are presented. Furthermore, this document summarizes the current understanding of
its cytotoxic effects and potential carcinogenic properties, offering valuable insights for
researchers and professionals in drug development and quality control.

Introduction

Folic acid, a B-vitamin essential for numerous metabolic processes, can undergo nitrosation to
form N-Nitrosofolic acid. This conversion is a concern in the pharmaceutical industry as
nitrosamines are a class of compounds often associated with mutagenic and carcinogenic
properties. The presence of N-Nitrosofolic acid as an impurity in folic acid-containing products
necessitates robust analytical methods for its detection and quantification to ensure patient
safety.[1][2][3] This guide aims to provide a detailed technical resource on the synthesis,
characterization, and biological context of N-Nitrosofolic acid.
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Synthesis of N-Nitrosofolic Acid

The formation of N-Nitrosofolic acid typically occurs through the reaction of folic acid with a
nitrosating agent, such as sodium nitrite, under acidic conditions.[4] While detailed, publicly
available synthesis protocols are scarce, the general principle involves the nitrosation of the
secondary amine group in the p-aminobenzoylglutamate moiety of folic acid.

General Experimental Protocol

The following protocol is a generalized procedure based on the known reactivity of folic acid
with sodium nitrite:

» Dissolution: Dissolve folic acid in a suitable aqueous acidic solution (e.g., dilute hydrochloric
acid or acetic acid) at a controlled, low temperature (typically 0-5 °C) with constant stirring.

 Nitrosation: Slowly add a solution of sodium nitrite (NaNO3z) dropwise to the folic acid
solution. The molar ratio of sodium nitrite to folic acid is a critical parameter to control the
reaction.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique, such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

¢ Quenching: Once the reaction is complete, quench any excess nitrous acid by adding a
guenching agent like ammonium sulfamate or urea.

« |solation and Purification: The N-Nitrosofolic acid product can be isolated by precipitation,
followed by filtration and washing with cold water. Further purification may be achieved
through recrystallization or chromatographic techniques.

It is crucial to handle nitrosating agents and the resulting N-nitroso compounds with extreme
caution in a well-ventilated fume hood, as they are potentially carcinogenic.

Physicochemical Characterization

Accurate characterization of N-Nitrosofolic acid is essential for its identification and
quantification. The following table summarizes its key physicochemical properties.
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Property Value Reference(s)
Chemical Formula C19H18NsO7 5161171
Molecular Weight 470.40 g/mol 5161071

CAS Number 29291-35-8 [5][7]
Appearance Off-White to Pale Yellow Solid [6]

Melting Point >165°C (decomposes) [6]

Solubility Soluble in Methanol [7]

Analytical Characterization

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary
analytical technique for the sensitive and selective determination of N-Nitrosofolic acid.[1][2]

LC-MS/MS Method for Quantification

A highly selective and sensitive LC-MS/MS method has been developed for the quantification
of N-Nitrosofolic acid in supplements.[1][2]

Sample Preparation:
» Extraction of the sample with a solution of 0.1% ammonia in methanol (9:1, v/v).[1]

o Use of an isotope-labeled internal standard, such as N-nitroso folic acid-ds, is recommended
for accurate quantification.[1]

Chromatographic Conditions:

e Mobile Phase A: 0.1% formic acid in deionized water.[1]

e Mobile Phase B: Methanol.[1]

o A gradient elution is typically employed to achieve optimal separation.

Mass Spectrometric Detection:
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« lonization Mode: Negative ion electrospray ionization (ESI-).[1]

Parameter Value Reference(s)
Linearity (R?) > 0.995 [1]
Accuracy (Recovery) 83-110% [1]
Precision (RSD) < 3% [1]
4 ug/g (with respect to folic
Limit of Detection (LOD) Hc?)g ( P [1]
aci

| Limit of Quantification (LOQ) | 10 pg/g (with respect to folic acid) |[1] |

Biological Activity and Signaling Pathways

N-Nitrosofolic acid has demonstrated selective cytotoxicity in cancer cells, which is attributed to
its redox-active nature.[5]

Cytotoxicity

e Mechanism: It is thought to induce oxidative stress and disrupt cellular redox homeostasis,
leading to apoptosis in tumor cells.[5] This is likely mediated through interactions with thiol-
containing proteins and the depletion of glutathione, resulting in the accumulation of reactive
oxygen species (ROS).[5]

« In Vitro Studies: Dose-dependent inhibition of proliferation has been observed in human
leukemia (HL-60) and breast cancer (MCF-7) cells, with reported ICso values in the range of
10-20 pM.[5]

Carcinogenicity

Many N-nitroso compounds are known carcinogens.[8] N-Nitrosofolic acid is classified as a
questionable carcinogen with experimental neoplastigenic data.[8] However, a comprehensive
evaluation of its carcinogenicity in humans is not yet available.[9]

Visualizations
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Caption: Synthesis of N-Nitrosofolic Acid from Folic Acid.

Analytical Workflow
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Caption: Workflow for N-Nitrosofolic Acid Analysis.

Proposed Cytotoxicity Pathway
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Caption: Proposed Mechanism of N-Nitrosofolic Acid Cytotoxicity.

Conclusion

N-Nitrosofolic acid remains a compound of significant interest due to its potential presence in
pharmaceutical products and its associated toxicological risks. This guide has provided a
detailed overview of its synthesis, characterization, and biological activity. The development
and validation of sensitive analytical methods, such as LC-MS/MS, are paramount for the
quality control of folic acid-containing products. Further research into the long-term health
effects and the precise mechanisms of action of N-Nitrosofolic acid is warranted to fully
understand its impact on human health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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